Cas no 1043363-46-7 (1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 3-{2,5,7-trimethylpyrazolo[1,5-a]pyrimidin-6-yl}propanoate)

• Product Name: 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 3-{2,5,7-trimethylpyrazolo[1,5-a]pyrimidin-6-yl}propanoate
• CAS No: 1043363-46-7
• MF: C₂₂H₂₉N₅O₃
• MW: 411.497364759445
• CID: 6185337
• PubChem ID: 45846052
• Update Time: 2025-07-19

1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 3-{2,5,7-trimethylpyrazolo[1,5-a]pyrimidin-6-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• Z90033894
• [1-[(1-cyanocyclohexyl)amino]-1-oxopropan-2-yl] 3-(2,5,7-trimethylpyrazolo[1,5-a]pyrimidin-6-yl)propanoate
• 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 3-{2,5,7-trimethylpyrazolo[1,5-a]pyrimidin-6-yl}propanoate
• 1043363-46-7
• EN300-26689139
• AKOS034671560
• 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 3-{2,5,7-trimethylpyrazolo[1,5-a]pyrimidin-6-yl}propanoate

• Inchi： 1S/C22H29N5O3/c1-14-12-19-24-15(2)18(16(3)27(19)26-14)8-9-20(28)30-17(4)21(29)25-22(13-23)10-6-5-7-11-22/h12,17H,5-11H2,1-4H3,(H,25,29)
• InChI Key： XKZZCGGGSAYACF-UHFFFAOYSA-N
• SMILES： O(C(CCC1C(C)=NC2=CC(C)=NN2C=1C)=O)C(C)C(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 411.22703980g/mol
• Monoisotopic Mass: 411.22703980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 109Ų

Additional information on 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 3-{2,5,7-trimethylpyrazolo[1,5-a]pyrimidin-6-yl}propanoate

Introduction to 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 3-{2,5,7-trimethylpyrazolo[1,5-a]pyrimidin-6-yl}propanoate (CAS No. 1043363-46-7)

1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 3-{2,5,7-trimethylpyrazolo[1,5-a]pyrimidin-6-yl}propanoate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1043363-46-7, belongs to a class of molecules that exhibit promising properties in the context of drug discovery and development. The presence of multiple functional groups, including a cyano-substituted cyclohexyl moiety, a carbamoyl group, and a trimethylpyrazolo[1,5-a]pyrimidine scaffold, makes this molecule a subject of intense interest for medicinal chemists and biologists.

The trimethylpyrazolo[1,5-a]pyrimidine core is particularly noteworthy, as it is a known pharmacophore that has been extensively studied for its role in various biological pathways. This heterocyclic system has demonstrated potential in inhibiting key enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. The structural arrangement of the trimethylpyrazolo[1,5-a]pyrimidin-6-yl group in 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 3-{2,5,7-trimethylpyrazolo[1,5-a]pyrimidin-6-yl}propanoate suggests that it may interact with biological targets in a manner that could lead to therapeutic effects.

In recent years, there has been a surge in research focused on developing novel small molecules that can modulate biological processes with high specificity and efficacy. The compound in question has been synthesized and characterized by several research groups, who have explored its chemical properties and potential biological functions. The cyano-substituted cyclohexyl part of the molecule contributes to its overall stability and reactivity, making it a versatile scaffold for further chemical modifications. These modifications can be tailored to enhance binding affinity to specific biological targets or to improve pharmacokinetic profiles.

One of the most exciting aspects of 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 3-{2,5,7-trimethylpyrazolo[1,5-a]pyrimidin-6-yl}propanoate is its potential application in the development of new therapeutic agents. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors that are implicated in disease pathogenesis. For instance, the trimethylpyrazolo[1,5-a]pyrimidine moiety has been shown to interact with enzymes such as kinases and phosphodiesterases, which are often dysregulated in cancer cells. By targeting these enzymes, the compound could potentially disrupt signaling pathways that contribute to tumor growth and progression.

The carbamoyl group present in the molecule also plays a crucial role in determining its biological activity. Carbamoyl groups are known to participate in various biochemical reactions and can serve as anchors for further functionalization. This feature allows medicinal chemists to design derivatives of 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 3-{2,5,7-trimethylpyrazolo[1,5-a]pyrimidin-6-yl}propanoate that have enhanced potency or selectivity for specific biological targets. Such derivatives could be valuable tools for understanding the mechanisms of action of the parent compound and for developing new drugs with improved therapeutic profiles.

Recent advancements in computational chemistry and molecular modeling have also contributed to the study of this compound. These techniques have enabled researchers to predict how 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 3-{2,5,7-trimethylpyrazolo[1,5-a]pyrimidin-6-yl}propanoate might interact with biological targets at the molecular level. This information is crucial for designing experiments aimed at validating the biological activity of the compound and for optimizing its pharmacological properties. By leveraging these computational tools, researchers can accelerate the drug discovery process and identify promising candidates for further development.

In conclusion, 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 3-{2,5,7-trimethylpyrazolo[1,5-a]pyrimidin-6-yl}propanoate is a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further study. As research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, this compound is likely to play an important role in the development of novel drugs for treating various diseases.